9,10-Anthracenedicarboxylic acid
Overview
Description
9,10-Anthracenedicarboxylic acid (H2L) is an anthracene-based dicarboxylic compound . It has a larger conjugating π-system that enables the development of fluorescent materials . It has interesting magnetic and luminescent properties .
Synthesis Analysis
The synthesis of 9,10-Anthracenedicarboxylic acid involves reactions between [M2(O2CtBu)4] and 9,10-anthracenedicarboxylic acid in toluene . An acentric three-dimensional network Cd2(ADC)2(DMF)2(H2O) and a two-dimensional layer Zn(ADC)(H2O)·DMA·H2O were synthesized and characterized via a photoactive H2ADC ligand .Molecular Structure Analysis
The molecular structure of 9,10-Anthracenedicarboxylic acid can be viewed using Java or Javascript . The crystal structure of the 9-Anthracene–Carboxylic Acid Photochemical Dimer and Its Solvates can be analyzed by X-ray Diffraction and Raman Microscopy .Chemical Reactions Analysis
Molecular crystals composed of 9-anthracene carboxylic acid (9AC) can undergo reversible light-induced mechanical motions driven by a [4 + 4] photodimerization reaction . Methyl or phenyl substitution at the 10-position leads to a complete loss of photoreactivity due to changes in crystal packing .Physical And Chemical Properties Analysis
9,10-Anthracenedicarboxylic acid has a molecular weight of 266.25 g/mol . It is a solid form with a melting point of >300 °C . It has a larger conjugating π-system that enables the development of fluorescent materials .Scientific Research Applications
Fluorescent Materials Development
9,10-Anthracenedicarboxylic acid (H2L) is an anthracene-based dicarboxylic compound, which has a larger conjugating π-system. This enables the development of fluorescent materials . The fluorescence properties of these materials can be utilized in various applications such as sensors, bioimaging, and optoelectronic devices.
Magnetic Materials
H2L exhibits interesting magnetic properties . These properties can be harnessed in the development of magnetic materials, which have a wide range of applications in data storage, magnetic resonance imaging (MRI), and magnetic field detection.
Luminescent Materials
The luminescent properties of H2L make it suitable for the development of luminescent materials . These materials can be used in applications such as display technologies, lighting, and optical sensors.
Ligand for Metal-Organic Frameworks (MOFs)
H2L can be used as a bridging carboxylic acid ligand with a steric bulk due to the presence of its anthracene ring . This makes it suitable for the formation of metal-organic frameworks (MOFs), which are coordination networks with organic ligands and inorganic nodes.
Hydrogen Storage
H2L can be potentially used in the formation of highly porous nanotubular and ultramicroporous MOFs for hydrogen storage . This is particularly important for the development of hydrogen fuel cell technologies.
Methane Storage
Similar to hydrogen storage, H2L can also be used in the formation of MOFs for methane storage . This has implications for natural gas storage and transportation.
Gas Separation
The ultramicroporous nature of MOFs formed using H2L can be used for gas separation . This can be applied in industries such as petrochemicals for the separation of hydrocarbon gases, and in environmental engineering for the separation of greenhouse gases.
Energy Efficiency
H2L is considered a greener alternative product, which adheres to one or more of The 12 Principles of Greener Chemistry . Its use in the formation of MOFs contributes to energy efficiency, making it a valuable compound in sustainable and green chemistry .
Mechanism of Action
Target of Action
9,10-Anthracenedicarboxylic acid (H2L) is an anthracene-based dicarboxylic compound . It primarily targets the formation of highly porous nanotubular and ultramicroporous metal-organic frameworks (MOFs) . These MOFs have applications in hydrogen storage, methane storage, and gas separation .
Mode of Action
The compound has a larger conjugating π-system that enables the development of fluorescent materials . It can be used as a bridging carboxylic acid ligand with a steric bulk due to the presence of its anthracene ring . This interaction with its targets results in the formation of MOFs with interesting magnetic and luminescent properties .
Biochemical Pathways
Its role in the formation of mofs suggests it may influence pathways related to gas storage and separation .
Pharmacokinetics
As a solid compound with a melting point greater than 300°c , its bioavailability may be influenced by factors such as solubility and stability.
Result of Action
The primary result of the action of 9,10-Anthracenedicarboxylic acid is the formation of MOFs with high porosity . These MOFs exhibit interesting magnetic and luminescent properties , which can be potentially used in applications like hydrogen storage, methane storage, and gas separation .
Safety and Hazards
Future Directions
The future directions of 9,10-Anthracenedicarboxylic acid research involve finding materials that have comparable or improved photomechanical properties . Balancing factors such as electronic relaxation, steric interactions, and crystal packing present a challenge for engineering photoactive solid-state materials based on molecular crystals .
properties
IUPAC Name |
anthracene-9,10-dicarboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10O4/c17-15(18)13-9-5-1-2-6-10(9)14(16(19)20)12-8-4-3-7-11(12)13/h1-8H,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDFGHPKPHFUHBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C=CC=CC3=C2C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20410925 | |
Record name | 9,10-Anthracenedicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20410925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9,10-Anthracenedicarboxylic acid | |
CAS RN |
73016-08-7 | |
Record name | 9,10-Anthracenedicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20410925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 73016-08-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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